Cas no 4217-79-2 (1-benzyl-4-[(5-bromothiophen-2-yl)methyl]piperazine)

• Product Name: 1-benzyl-4-[(5-bromothiophen-2-yl)methyl]piperazine
• CAS No: 4217-79-2
• MF: C₁₆H₁₉BrN₂S
• MW: 351.304461717606
• CID: 1513016
• PubChem ID: 1068042
• Update Time: 2025-04-21

1-benzyl-4-[(5-bromothiophen-2-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-[(5-bromothiophen-2-yl)methyl]piperazine
• Oprea1_351267
• 1-benzyl-4-[(5-bromo-2-thienyl)methyl]piperazine
• AKOS008957478
• Oprea1_501090
• DTXSID40360019
• HMS1578H20
• 4217-79-2

• Inchi： 1S/C16H19BrN2S/c17-16-7-6-15(20-16)13-19-10-8-18(9-11-19)12-14-4-2-1-3-5-14/h1-7H,8-13H2
• InChI Key： HSQPEJJIPPWSKG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2CCN(CC3C=CC=CC=3)CC2)S1

Computed Properties

• Exact Mass: 350.04537
• Monoisotopic Mass: 350.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.7Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 419.9°C at 760 mmHg
• Flash Point: 207.8°C
• Refractive Index: 1.636
• PSA: 6.48